Cas no 767628-89-7 (4-(chloromethyl)-1,3-oxazole)
4-(Chloromethyl)-1,3-oxazole is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to an oxazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the functionalization of pharmaceuticals, agrochemicals, and specialty materials. The chloromethyl group facilitates nucleophilic substitution reactions, enabling efficient derivatization or further cross-coupling. Its oxazole core contributes to stability while maintaining reactivity, making it suitable for constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and electronic properties. Proper handling is required due to its reactivity, but its synthetic utility justifies its application in advanced research and industrial processes.
4-(chloromethyl)-1,3-oxazole structure
Product Name:4-(chloromethyl)-1,3-oxazole
CAS No:767628-89-7
MF:C4H4ClNO
MW:117.533659934998
MDL:MFCD16989419
CID:1027506
PubChem ID:21698161
Update Time:2025-11-02
4-(chloromethyl)-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(Chloromethyl)oxazole
- 4-Chloromethyl-oxazole
- 4-(chloromethyl)-1,3-oxazole
- VUCSUGAHPSQTLD-UHFFFAOYSA-N
- AKOS006377406
- F1905-0031
- 767628-89-7
- FT-0705035
- 4-chloromethyloxazole
- MFCD16989419
- OXAZOLE, 4-(CHLOROMETHYL)-
- SCHEMBL1660038
- DTXSID70617063
- EN300-264868
- J-513704
- FS-6476
- AB71585
- DA-02954
-
- MDL： MFCD16989419
- Inchi： 1S/C4H4ClNO/c5-1-4-2-7-3-6-4/h2-3H,1H2
- InChI Key： VUCSUGAHPSQTLD-UHFFFAOYSA-N
- SMILES： ClCC1=COC=N1
Computed Properties
- Exact Mass: 116.9981414g/mol
- Monoisotopic Mass: 116.9981414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 59.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26Ų
4-(chloromethyl)-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 093306-1g |
4-(Chloromethyl)oxazole |
767628-89-7 | 95+% | 1g |
20320CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 093306-250mg |
4-(Chloromethyl)oxazole |
767628-89-7 | 95+% | 250mg |
13410CNY | 2021-05-07 | |
| TRC | C384260-25mg |
4-(Chloromethyl)oxazole |
767628-89-7 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C384260-50mg |
4-(Chloromethyl)oxazole |
767628-89-7 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C384260-250mg |
4-(Chloromethyl)oxazole |
767628-89-7 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM190958-1g |
4-(Chloromethyl)oxazole |
767628-89-7 | 95% | 1g |
$636 | 2021-08-05 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0479-1g |
4-Chloromethyl-oxazole |
767628-89-7 | 96% | 1g |
6767.38CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0479-5g |
4-Chloromethyl-oxazole |
767628-89-7 | 96% | 5g |
25424.31CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0479-500mg |
4-Chloromethyl-oxazole |
767628-89-7 | 96% | 500mg |
3807.71CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0479-250mg |
4-Chloromethyl-oxazole |
767628-89-7 | 96% | 250mg |
2332.12CNY | 2021-05-08 |
4-(chloromethyl)-1,3-oxazole Suppliers
Amadis Chemical Company Limited
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(CAS:767628-89-7)4-(chloromethyl)-1,3-oxazole
Order Number:A865420
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:54
Price ($):1642.0
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4-(chloromethyl)-1,3-oxazole Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:767628-89-7)4-(chloromethyl)-1,3-oxazole
Purity:99%
Quantity:1g
Price ($):1642.0